Cas no 1782257-82-2 (4-Bromo-5-methoxy-1-methyl-1H-indazole)

• Product Name: 4-Bromo-5-methoxy-1-methyl-1H-indazole
• CAS No: 1782257-82-2
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 4820927
• Update Time: 2023-08-19

4-Bromo-5-methoxy-1-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxy-1-methyl-1H-indazole

• Inchi： 1S/C9H9BrN2O/c1-12-7-3-4-8(13-2)9(10)6(7)5-11-12/h3-5H,1-2H3
• InChI Key： YHCGFQDEBUTQCR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=NN2C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.2
• Topological Polar Surface Area: 27